
A Comparative Spectroscopic Analysis of N4
and Other Key Nitrogen Species

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrazete

Cat. No.: B14668308 Get Quote

For Immediate Release

A comprehensive guide offering a spectroscopic comparison of tetranitrogen (N4) with other

significant nitrogen species, including dinitrogen (N2), the trinitrogen radical (N3), and various

nitrogen oxides. This guide is intended for researchers, scientists, and professionals in drug

development, providing objective performance comparisons supported by experimental data.

This publication details the spectroscopic properties of the elusive tetranitrogen (N4) molecule

and contrasts them with more common nitrogen species. While N4 has been the subject of

considerable theoretical interest, its high instability has made experimental characterization

challenging. This guide summarizes the available data, including findings from advanced mass

spectrometry techniques that have confirmed its existence.

Data Presentation: Spectroscopic Properties of
Nitrogen Species
The following table summarizes key spectroscopic data for N4 and other nitrogen species. Due

to its transient nature, experimental spectroscopic data for neutral N4 is limited, and thus,

theoretical values are included for comparison, with their theoretical nature clearly indicated.
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Species Formula
Vibrational
Frequencies
(cm⁻¹)

Bond Length
(Å)

Electronic
Transition
Highlights

Tetranitrogen N₄

Theoretically

Predicted (Open-

chain, C₂h):

~2274, ~1735,

~1265, ~675,

~530, ~340

N/A

Characterized

primarily by

mass

spectrometry;

neutral molecule

has a lifetime

>0.8 µs.

Dinitrogen N₂ 2358.6 (Raman) 1.098

Strong

absorption in the

vacuum

ultraviolet (VUV)

region.

Trinitrogen

Radical (linear)
N₃

ν₃ (asymmetric

stretch): ~1657
~1.181

First excited

electronic state

(A²Σu) is at 4.56

eV.

Trinitrogen

Radical (cyclic)
N₃

Theoretically

Predicted:

Vibrational states

calculated up to

14500 cm⁻¹

N/A

Identified via UV

photolysis of

chlorine azide.

Nitric Oxide NO ~1876 (IR) 1.151

Important in

atmospheric

chemistry and

signaling.

Nitrogen Dioxide NO₂

ν₁ (sym stretch):

1318, ν₂ (bend):

750, ν₃ (asym

stretch): 1618

(IR)

1.197

Key species in

air pollution and

the formation of

acid rain.
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Nitrous Oxide N₂O

ν₁ (sym stretch):

1285, ν₂ (bend):

589, ν₃ (asym

stretch): 2224

(IR)

N-N: 1.126, N-O:

1.186

A significant

greenhouse gas.

Dinitrogen

Tetroxide
N₂O₄

Multiple IR and

Raman active

modes due to its

dimeric structure.

N-N: 1.78

Exists in

equilibrium with

NO₂.

Dinitrogen

Pentoxide
N₂O₅

Complex

vibrational

spectrum due to

its structure.

N/A

Important in

stratospheric

chemistry.

Experimental Protocols
A key technique for the detection and characterization of the short-lived N₄ molecule is

Neutralization-Reionization Mass Spectrometry (NRMS).

Methodology for N₄ Detection via NRMS:

Ion Generation: N₄⁺ cations are produced in a high-pressure ion source.

Mass Selection: The N₄⁺ ions are accelerated and mass-selected using a mass

spectrometer.

Neutralization: The mass-selected N₄⁺ ion beam is passed through a collision cell containing

a neutral gas (e.g., xenon). Charge exchange occurs, neutralizing the N₄⁺ ions to form N₄

molecules.

Ion Removal: Any remaining ions are deflected from the beam path by an electric field.

Reionization: The neutral N₄ molecules travel into a second collision cell containing another

gas (e.g., oxygen). Collisions with this gas reionize the N₄ molecules back into N₄⁺ cations.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14668308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Analysis: The reionized N₄⁺ cations are then mass-analyzed by a second mass

spectrometer to confirm their mass-to-charge ratio, thus confirming the existence of the

neutral N₄ intermediate.
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To cite this document: BenchChem. [A Comparative Spectroscopic Analysis of N4 and Other
Key Nitrogen Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14668308#spectroscopic-comparison-of-n4-and-
other-nitrogen-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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